Cas no 389066-92-6 (Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-)
389066-92-6 structure
Product Name:Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-
CAS No:389066-92-6
MF:C7H14O5
MW:178.183063030243
CID:1493707
Update Time:2024-08-24
Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-
-
- Inchi: 1S/C7H14O5/c1-5(9)2-7(11)12-4-6(10)3-8/h5-6,8-10H,2-4H2,1H3/t5-,6?/m1/s1
- InChI Key: CBTHKODKAPVTNY-LWOQYNTDSA-N
- SMILES: C(OCC(O)CO)(=O)C[C@H](O)C
Computed Properties
- Exact Mass: 178.08412
Experimental Properties
- Density: 1.265±0.06 g/cm3(Predicted)
- Boiling Point: 362.6±27.0 °C(Predicted)
- PSA: 86.99
- pka: 13.15±0.20(Predicted)
Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
389066-92-6 (Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-) Related Products
- 87-92-3((2R,3R)-Dibutyl 2,3-dihydroxysuccinate)
- 7331-52-4((S)-3-Hydroxy-γ-butyrolactone)
- 87-91-2((+)-Diethyl L-tartrate)
- 13811-71-7(Diethyl D-(-)-Tartrate)
- 7554-12-3(Diethyl DL-Malate)
- 56816-01-4(Ethyl (S)-3-hydroxybutyrate)
- 7554-28-1(Diethyl D-Malate)
- 691-84-9(Diethyl L-(-)-Malate)
- 8001-78-3(Castor oil, hydrogenated)
- 5405-41-4(Ethyl 3-hydroxybutyrate)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent